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Get Quote

Triafur: Chemical Identifier Summary

For a quick reference, here are the key chemical identifiers for Triafur that are fundamental for any

analytical method development [1].

Identifier Details
IUPAC Name 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-amine [1]
CAS Number 712-68-5 [1]

Molecular Formula

Molecular Weight

SMILES

Research Purpose

CeHaN4OsS [1]

212.19 g/mol [1]

C1=C(OC(=C1)N+[O-])C2=NN=C(S2)N [1]

Antiviral research, particularly against SARS-CoV-2 [1]

Frequently Asked Questions (FAQSs)

Q1: What is the primary research application of Triafur? Triafur is a 1,3,4-thiadiazole derivative

investigated primarily as an antiviral agent. Recent computational studies (e.g., molecular docking) suggest it
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binds effectively to the main protease (Mpro) of SARS-CoV-2, indicating potential for COVID-19 drug
development [1].

Q2: What are the key structural features of Triafur relevant for analysis? The molecule is a hybrid
structure consisting of a 1,3,4-thiadiazole ring and a nitrofuran ring, linked by a carbon-carbon bond. The 2-
amino group on the thiadiazole ring and the nitro group on the furan ring are key functional groups that will

influence its chemical behavior and analytical detection (e.g., via UV-Vis spectroscopy) [1].

Troubleshooting Guide: Common Method Development
Challenges

Issue 1: Inadequate peak resolution in chromatographic separation.

¢ Potential Causes: The polar functional groups (nitro and amino) can lead to strong interactions with
the stationary phase, causing peak tailing or poor resolution.
¢ Recommendations:
o Mobile Phase: Try buffering the mobile phase to control ionization. A small percentage of a
modifying agent like trifluoroacetic acid (TFA) can improve peak shape.
o Column Selection: Consider a C18 column with high end-capping. The molecular weight
(212.19 g/mol) makes it suitable for reverse-phase HPLC.

Issue 2: Low sensitivity or signal-to-noise ratio in detection.

¢ Potential Causes: The conjugated system and nitro group give Triafur a distinct UV-Vis absorption
profile, but the chosen detection wavelength might not be optimal.
¢ Recommendations:
o Perform a full wavelength scan (e.g., from 200 nm to 400 nm) to identify the absorbance
maximum (Amax) for your specific instrument and solvent system. Use this wavelength for
detection to maximize sensitivity.

Experimental Workflow & Molecular Structure

The following diagram outlines a generalized logical workflow for developing an analytical method for a

compound like Triafur, based on standard laboratory practices.
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The diagram below illustrates the core molecular structure of Triafur, which is essential for understanding

its properties during analysis [1].

Nitrofuran MotifO2N~(Electron-withdrawing) 1,3,4-Thiadiazole MotifH2N~(Aromatic heterocycle)

Click to download full resolution via product page
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How to Proceed with Your Research

Given the limited specific methodologies in the public domain, I suggest the following concrete steps to

advance your work:

e Consult Specialized Databases: Search for analytical data on Triafur (CAS 712-68-5) in scientific
databases like SciFinder, Reaxys, or PubMed Central. These often contain HPLC/MS conditions,
NMR spectra, and other physicochemical data in the scientific literature.

e Leverage Structural Analogues: Look for analytical methods developed for other 1,3,4-thiadiazole
or nitrofuran-containing compounds. The behavior of these functional groups can provide an excellent
starting point for your method.

e Empirical Optimization: Use the provided troubleshooting advice as a starting point for your
experimental work. Method development is an iterative process of testing and optimization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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